Cas no 1396882-84-0 (N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396882-84-0
• MF: C₁₇H₁₃F₄N₅O₂
• MW: 395.31103682518
• CID: 6349142
• PubChem ID: 71791673
• Update Time: 2025-07-18

N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(4-fluorophenethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• N-[2-(4-fluorophenyl)ethyl]-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• F6237-3828
• 1396882-84-0
• N-[2-(4-fluorophenyl)ethyl]-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0539074-1
• AKOS024541626

• Inchi： 1S/C17H13F4N5O2/c18-12-3-1-11(2-4-12)9-10-22-16(27)15-23-25-26(24-15)13-5-7-14(8-6-13)28-17(19,20)21/h1-8H,9-10H2,(H,22,27)
• InChI Key： NKFSQOYJQDXLNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNC(C1N=NN(C2C=CC(=CC=2)OC(F)(F)F)N=1)=O

Computed Properties

• Exact Mass: 395.10053732g/mol
• Monoisotopic Mass: 395.10053732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Analysis of N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396882-84-0)

In the realm of specialized chemical compounds, N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396882-84-0) stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, characterized by its tetrazole core and fluorophenyl and trifluoromethoxyphenyl substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a carboxamide linkage, makes it a versatile candidate for various applications, particularly in drug discovery and material science.

The growing interest in fluorinated compounds and heterocyclic scaffolds has propelled research into molecules like N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide. Fluorination, a key trend in modern chemistry, enhances the bioavailability and metabolic stability of compounds, making them ideal for therapeutic development. Researchers are particularly intrigued by the trifluoromethoxy group, which is known to improve lipophilicity and membrane permeability—a critical factor in CNS-targeted drugs. This aligns with current industry demands for blood-brain barrier (BBB) penetrant molecules.

From a synthetic perspective, the tetrazole ring in this compound is noteworthy. Tetrazoles are nitrogen-rich heterocycles valued for their bioisosteric properties, often serving as carboxylic acid mimics in drug design. The presence of both 4-fluorophenyl and 4-(trifluoromethoxy)phenyl groups introduces steric and electronic effects that can fine-tune binding affinity in target proteins. Such features are highly relevant to structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and academic publications.

Recent discussions in high-throughput screening (HTS) and fragment-based drug design (FBDD) have highlighted the utility of CAS 1396882-84-0 as a building block for kinase inhibitors and GPCR modulators. Its carboxamide moiety offers hydrogen-bonding capabilities, a trait frequently exploited in protein-ligand interactions. These attributes resonate with the broader scientific community’s focus on precision medicine and targeted therapies, addressing unmet medical needs in oncology and neurology.

Beyond pharmaceuticals, the compound’s thermal stability and electrochemical properties make it a candidate for advanced material applications. For instance, its fluorine-rich structure could be leveraged in liquid crystal displays (LCDs) or organic light-emitting diodes (OLEDs), where such moieties improve device performance. This dual applicability in life sciences and materials engineering underscores its interdisciplinary relevance.

In summary, N-2-(4-fluorophenyl)ethyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396882-84-0) exemplifies the convergence of fluorine chemistry, heterocyclic innovation, and molecular design. As research continues to explore its potential, this compound is poised to contribute to breakthroughs in both therapeutic and technological domains, aligning with global trends toward sustainable chemistry and smart materials.